(R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride
Overview
Description
(R)-1-(2,3-Difluorophenyl)ethanamine hydrochloride, commonly referred to as DFEPE, is a chiral compound that has recently been studied for its potential applications in the scientific research field. DFEPE has been found to have a variety of biochemical and physiological effects, making it a promising molecule for further research.
Scientific Research Applications
Chiral Intermediate Synthesis
(R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride serves as a crucial chiral intermediate in the synthesis of various pharmaceutical compounds. It has been utilized in the development of processes for creating optically pure substances, such as in the preparation of Ticagrelor, a medication used for treating acute coronary syndromes. A study by Guo et al. (2017) described the enzymatic process for preparing a related chiral intermediate, showcasing the potential for (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride in similar applications. The process emphasized green chemistry principles, high conversion rates, and the simplification of traditional synthesis routes, highlighting its importance in industrial applications (Guo et al., 2017).
Characterization and Polymorphism Studies
Research has also explored the structural characteristics and polymorphism of compounds related to (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride. Vogt et al. (2013) conducted spectroscopic and diffractometric studies to understand the polymorphic forms of a pharmaceutical compound closely related to (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride. These studies are vital for the pharmaceutical industry, as polymorphism can significantly affect a drug's stability, solubility, and bioavailability (Vogt et al., 2013).
Antimicrobial and Antifungal Activities
The modification of (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride derivatives has been explored for potential antimicrobial and antifungal applications. Zaidi et al. (2015) synthesized a series of chalcones possessing N-substituted ethanamine and evaluated their activity against Entamoeba histolytica. Several compounds exhibited better activity than the standard drug metronidazole, showcasing the potential therapeutic applications of derivatives of (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride in treating infections (Zaidi et al., 2015).
Environmental and Green Chemistry Applications
Beyond pharmaceutical applications, derivatives of (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride have been studied for their potential in environmental and green chemistry applications. Purnomo et al. (2020) investigated the synergistic interaction of a microbial consortium for DDT biodegradation, although not directly related to (R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride, this study highlights the broader research interest in applying similar compounds for environmental remediation and the development of sustainable chemical processes (Purnomo et al., 2020).
properties
IUPAC Name |
(1R)-1-(2,3-difluorophenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2N.ClH/c1-5(11)6-3-2-4-7(9)8(6)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDCJXEVNICFRSL-NUBCRITNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C(=CC=C1)F)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=C(C(=CC=C1)F)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClF2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-bromo-2-methyl-2H-pyrazolo[4,3-b]pyridine](/img/structure/B3099099.png)
![2-(5-Fluoro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)pyrimidine-4,5,6-triamine](/img/structure/B3099104.png)
![2-((4-Oxospiro[chroman-2,1'-cyclohexan]-7-yl)oxy)acetic acid](/img/structure/B3099111.png)
![N-cyclopentyl-2-(2,4-dioxo-1,4-dihydro[1]benzofuro[3,2-d]pyrimidin-3(2H)-yl)acetamide](/img/structure/B3099134.png)
![[(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride](/img/structure/B3099155.png)